Cas no 2171856-35-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171856-35-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6235007
• PubChem ID: 165575226
• Update Time: 2025-05-22

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• 2171856-35-0
• EN300-1538864

• Inchi： 1S/C25H30N2O5/c1-16(2)22(14-24(29)30)27-23(28)12-7-13-26-25(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： DJKCPFDMHUWNIR-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171856-35-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171856-35-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique molecular structure combining a fluorenylmethyloxycarbonyl (Fmoc) group with a branched aliphatic chain, making it invaluable for solid-phase peptide synthesis (SPPS) and drug discovery applications. Its CAS registry number, 2171856-35-0, ensures precise identification in chemical databases and regulatory documentation.

In recent years, the demand for Fmoc-protected building blocks like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid has surged due to advancements in therapeutic peptide development and precision medicine. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171856-35-0 solubility," reflecting its relevance in optimizing peptide stability and bioavailability. The compound’s hydrophobic side chain also attracts interest in nanocarrier design for targeted drug delivery systems.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid involves multi-step organic reactions, including carbodiimide-mediated coupling and selective deprotection. Its Fmoc group provides temporary protection during peptide elongation, which is later removed under mild basic conditions. This compatibility with automated peptide synthesizers aligns with the growing trend toward high-throughput screening in pharmaceutical R&D.

From an SEO perspective, queries such as "buy CAS 2171856-35-0" or "Fmoc-4-methylpentanoic acid derivatives" highlight commercial and research interest. The compound’s role in antibody-drug conjugates (ADCs) and biomaterial engineering further enhances its visibility in scientific literature. Analytical data, including HPLC purity and NMR spectra, are critical for quality assurance, addressing common user concerns about batch-to-batch consistency.

Environmental and safety profiles of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid are frequently discussed in green chemistry forums. Researchers emphasize solvent-free purification methods and biodegradable byproduct management, aligning with global sustainability goals. Regulatory compliance, such as REACH and GMP certifications, is another hotspot, ensuring its safe use in clinical-stage formulations.

In summary, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171856-35-0) bridges chemical innovation and biomedical applications. Its versatility in peptide therapeutics, coupled with rigorous quality standards, positions it as a cornerstone in modern life sciences. Future research may explore its potential in mRNA vaccine adjuvants or personalized oncology, further expanding its industrial footprint.